Cas no 1565345-93-8 (Methyl 2,5-dimethyl-4-sulfanylfuran-3-carboxylate)

• Product Name: Methyl 2,5-dimethyl-4-sulfanylfuran-3-carboxylate
• CAS No: 1565345-93-8
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 5050313
• PubChem ID: 86811518
• Update Time: 2023-08-24

Methyl 2,5-dimethyl-4-sulfanylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,5-dimethyl-4-sulfanylfuran-3-carboxylate
• Methyl 2,5-dimethyl-4-sulfanylfuran-3-carboxylate

• Inchi： 1S/C8H10O3S/c1-4-6(8(9)10-3)7(12)5(2)11-4/h12H,1-3H3
• InChI Key： QLOWMSFCVGJWOY-UHFFFAOYSA-N
• SMILES： SC1=C(C)OC(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 1.8
• Topological Polar Surface Area: 40.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 266.5±40.0 °C at 760 mmHg
• Flash Point: 114.9±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 2,5-dimethyl-4-sulfanylfuran-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters